Cas no 17812-44-1 (8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8-methyl-8-(phenylmethyl)-, chloride, endo- (9CI))

• Product Name: 8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8-methyl-8-(phenylmethyl)-, chloride, endo- (9CI)
• CAS No: 17812-44-1
• MF: C₁₅H₂₂ClNO
• MW: 267.794283390045
• CID: 233105
• PubChem ID: 24188186
• Update Time: 2025-04-19

8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8-methyl-8-(phenylmethyl)-, chloride, endo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8-methyl-8-(phenylmethyl)-, chloride, endo- (9CI)
• 8-benzyl-8-methyl-8-azoniabicyclo[3.2.1]octan-3-ol,chloride
• NSC72859
• NSC-72859
• 8-Benzyl-3-hydroxy-8-methyl-8-azabicyclo[3.2.1]octan-8-ium chloride
• DTXSID50637466
• 17812-44-1

• Inchi： 1S/C15H22NO.ClH/c1-16(11-12-5-3-2-4-6-12)13-7-8-14(16)10-15(17)9-13;/h2-6,13-15,17H,7-11H2,1H3;1H/q+1;/p-1
• InChI Key： RJSBZWOWLKKJQJ-UHFFFAOYSA-M
• SMILES： [Cl-].OC1CC2CCC(C1)[N+]2(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.17026
• Monoisotopic Mass: 267.138992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.23
• LogP: -0.71830